Cas no 1806059-01-7 (2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol
• CAS No: 1806059-01-7
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4873608
• Update Time: 2025-05-20

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-1-6-7(8(11)12)4(3-14)5(10)2-13-6/h2,8,14H,1,3H2
• InChI Key： HJACAGOVPOFIFS-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=CN=1)Cl)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol

Introduction to 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1806059-01-7)

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol, identified by its Chemical Abstracts Service (CAS) number 1806059-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a bromomethyl substituent, a chloro group, and a difluoromethyl moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structural features of 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol contribute to its reactivity and potential applications in various chemical transformations. The bromomethyl group, for instance, is highly reactive and can participate in nucleophilic substitution reactions, enabling the introduction of diverse functional groups at this position. This reactivity is particularly valuable in the synthesis of more complex molecules, such as biologically active compounds. The chloro substituent further enhances the compound's utility as a building block, allowing for further modifications through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. Additionally, the difluoromethyl group is known to influence the electronic properties and metabolic stability of molecules, making it a common feature in drug candidates targeting various diseases.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are prevalent in pharmacophores across multiple drug classes, including antiviral, anticancer, and anti-inflammatory agents. The specific combination of substituents in 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol positions it as a promising precursor for synthesizing new drugs with enhanced efficacy and selectivity.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. Pyridine derivatives have been extensively studied as kinase inhibitors due to their ability to modulate enzyme activity through precise interactions with ATP-binding pockets. The structural features of 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol, particularly the presence of electron-withdrawing groups like the difluoromethyl moiety and the electron-donating effect of the hydroxyl group at the 4-position, can be strategically exploited to optimize binding affinity and selectivity against specific kinase targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can design modified versions of 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol to enhance its pharmacological properties. For instance, computational studies have suggested that introducing additional fluorinated groups or altering the orientation of existing substituents could improve binding to certain kinases while minimizing off-target effects.

The pharmaceutical industry has also recognized the importance of fluorinated pyridines in drug development. Fluoro-substituted compounds often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. The difluoromethyl group in particular has been shown to increase metabolic stability by resisting oxidation and hydrolysis. This characteristic makes 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol an attractive scaffold for developing drugs with improved shelf life and patient compliance.

Moreover, green chemistry principles have influenced modern drug synthesis methodologies, emphasizing efficiency, sustainability, and safety. The reactivity profile of 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol allows for multi-step syntheses that minimize waste generation and hazardous byproducts. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce new functional groups without excessive reliance on harsh conditions or toxic reagents. Such environmentally conscious approaches align with global efforts to reduce the environmental footprint of pharmaceutical manufacturing.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making enzymes like kinases critical targets for antiviral therapy. Pyridine derivatives have demonstrated efficacy against various viral infections by inhibiting key enzymes involved in viral replication cycles. The structural diversity offered by 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol allows medicinal chemists to explore novel chemotypes that could overcome existing viral resistance mechanisms.

In conclusion,2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1806059-01-7) represents a valuable building block for synthetic chemists working on pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it suitable for developing drugs targeting various diseases with high potency and selectivity. As research continues to uncover new therapeutic applications for pyridine derivatives,this compound is likely to play an increasingly important role in drug discovery pipelines worldwide.